1-(2-ethoxyphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine

• IUPAC Name: 1-(2-ethoxyphenyl)-4-[(3-methylthiophen-2-yl)methyl]piperazine
• InChI: InChI=1S/C18H24N2OS/c1-3-21-17-7-5-4-6-16(17)20-11-9-19(10-12-20)14-18-15(2)8-13-22-18/h4-8,13H,3,9-12,14H2,1-2H3
• InChI Key: JAWJEFMMRKYPHR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CC3=C(C=CS3)C
• Molecular Formula: C18H24N2OS
• Molecular Weight: 316.5 g/mol

Description

1-(2-ethoxyphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine, also known as EPTMP, is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. EPTMP is a piperazine derivative with a thienylmethyl group and an ethoxyphenyl group attached to the piperazine ring. This compound has been shown to have a variety of biochemical and physiological effects, and has been investigated for its potential as a therapeutic agent for a number of different conditions.

Mechanism of Action

The exact mechanism of action of 1-(2-ethoxyphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine is not fully understood, but it is believed to act as a serotonin and dopamine receptor agonist. This compound has also been shown to have affinity for a number of other neurotransmitter receptors, including adrenergic, histaminergic, and muscarinic receptors.
Biochemical and Physiological Effects
1-(2-ethoxyphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine has been shown to have a number of biochemical and physiological effects. This compound has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. 1-(2-ethoxyphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine has also been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of 1-(2-ethoxyphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine is that it is relatively easy to synthesize and purify, making it a useful compound for laboratory experiments. However, one limitation of this compound is that its exact mechanism of action is not fully understood, which may make it difficult to design experiments to investigate its potential therapeutic applications.

Future Directions

There are a number of future directions for research on 1-(2-ethoxyphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine. One potential area of investigation is its potential as a treatment for neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. Another potential area of investigation is its potential as an antidepressant and anxiolytic agent. Further research is also needed to fully understand the mechanism of action of 1-(2-ethoxyphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of 1-(2-ethoxyphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine involves the reaction of 1-(2-ethoxyphenyl)piperazine with 3-methyl-2-thienylmethyl chloride in the presence of a base. The resulting compound is then purified by recrystallization or chromatography. The synthesis of 1-(2-ethoxyphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine is relatively straightforward and can be carried out using standard laboratory techniques.

Scientific Research Applications

1-(2-ethoxyphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine has been the subject of numerous scientific studies due to its potential applications in the field of medicinal chemistry. This compound has been investigated for its potential as an antidepressant, anxiolytic, and antipsychotic agent. It has also been studied for its potential as a treatment for Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.